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Compound of Interest

Compound Name: Barium dichromate

The safe and compliant disposal of barium dichromate is a critical aspect of laboratory safety
and environmental responsibility. As a compound exhibiting properties of an oxidizer, a
carcinogen, and containing a toxic heavy metal, its handling and disposal require strict
adherence to established protocols. This guide provides essential safety and logistical
information for researchers, scientists, and drug development professionals to manage barium
dichromate waste effectively.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle barium dichromate waste
with the utmost care. The compound is harmful if swallowed or inhaled and is a known
carcinogen.[1] Adherence to the following personal protective equipment (PPE) and handling
guidelines is mandatory to minimize exposure risks.

Personal Protective Equipment (PPE):

» Respiratory Protection: A NIOSH/MSHA-approved high-efficiency particulate respirator with a
full facepiece is required when dust may be generated.[2]

o Eye Protection: ANSI-approved chemical worker goggles or a face shield should be worn.[2]

o Hand Protection: Use impervious gloves, such as nitrile rubber. Always inspect gloves prior
to use.[2]
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» Body Protection: Wear an impervious lab coat, apron, or coveralls to prevent skin contact.[2]
Safe Handling Practices:

o Always handle barium dichromate within a certified chemical fume hood to avoid inhalation
of dust.[3]

e Avoid generating dust during handling and disposal.[1][3]

o Keep the compound away from heat, sparks, open flames, and combustible materials.[3][4]
[5] Barium dichromate is an oxidizer and may intensify fires.[1]

e Do not eat, drink, or smoke in areas where barium dichromate is handled or stored.[1][3]

e Wash hands thoroughly with soap and water after handling.[1][3]

Step-by-Step Disposal Protocol

Barium dichromate and any materials contaminated with it are considered hazardous waste.
[2][6] Disposal must comply with all federal, state, and local environmental regulations.[3][6][7]
[8] Never dispose of barium dichromate down the drain or in regular trash.[3][6]

o Waste Segregation:

o Keep barium dichromate waste separate from all other waste streams, especially from
combustible and reducing agents.[2][3]

o Do not mix barium dichromate waste with other chemicals in the same container.[3]
o Container Management:

o Place all barium dichromate waste (including contaminated labware, PPE, and spill
cleanup materials) into a designated, compatible, and clearly labeled hazardous waste
container.

o The container must be in good condition, compatible with the waste, and have a tightly
sealing lid.[2][3]
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o Label the container clearly as "Hazardous Waste — Barium Dichromate” and include the
associated hazard pictograms (e.g., Oxidizer, Health Hazard, Environmental Hazard).

o Storage:

o Store the sealed waste container in a cool, dry, and well-ventilated secondary containment
area.[3][4][9]

o The storage area should be away from incompatible materials and accessible only to
authorized personnel.[3]

o Professional Disposal:

o Arrange for the collection and disposal of the waste through a licensed professional
hazardous waste disposal service.[1]

o Provide the disposal service with a copy of the Safety Data Sheet (SDS) for barium
dichromate.

o Waste must be transported to and disposed of at an approved and licensed toxic waste
facility.[2][3]

Spill Response Protocol

In the event of a spill, immediate and appropriate action is necessary to prevent exposure and
environmental contamination.

e Evacuate and Secure: Evacuate all non-essential personnel from the spill area.[3]

e Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.[3]
« Contain: Prevent the spill from spreading and from entering drains or waterways.[3]

o Clean-up:

o Wearing the appropriate PPE, carefully sweep or shovel the spilled solid material into a
designated waste container.[1][2][10]
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o Avoid actions that create dust.[3]

o The spill area can be washed with water, but all resulting wash water must be collected as

hazardous waste for proper disposal.[10][11]

o Decontaminate: Thoroughly decontaminate the spill area and any equipment used in the

cleanup.

Quantitative Data and Classifications

For proper handling, transport, and safety planning, the following quantitative data for barium

compounds and barium chromate are essential.

Parameter Value Reference

Occupational Exposure Limits

(as Ba)

OSHA PEL (8-hr TWA) 0.5 mg/m? [6]

NIOSH REL (10-hr TWA) 0.5 mg/m3 [6]

ACGIH TLV (8-hr TWA) 0.5 mg/m3 [6]

IDLH 50 mg/m3 [6]

Physical Properties

Specific Gravity 4.5 g/mL [2][3]

Appearance Brownish-red or yellow o12)
powder/crystals

Transportation Information

UN Number 1479 [1][5]

o Oxidizing solid, n.o.s. (Barium
Proper Shipping Name

[1]

chromate)
Hazard Class 5.1 (Oxidizer) [1]
Packing Group Il [1]
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Disposal Workflow Diagram

The following diagram illustrates the logical steps and decision points for the proper disposal of
barium dichromate waste.
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Spill Response

Preparation & Handling

@romate Waste@ Evacuate & Secure Area
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-
-
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-
-
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:
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secondary containment area

:
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Hazardous Waste Facility

Click to download full resolution via product page

Caption: Workflow for the safe disposal of barium dichromate waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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